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Compound of Interest

Compound Name: 4-Methoxy-3-methylcinnoline

Cat. No.: B15492013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide details the synthesis of 4-Methoxy-3-methylcinnoline, a heterocyclic

compound of interest in medicinal chemistry and drug development. The described pathway

proceeds through the formation of a key 4-hydroxycinnoline intermediate, followed by

methylation. This route is based on established cinnoline synthesis methodologies, particularly

the Borsche-Herbert reaction.

Overview of the Synthetic Pathway
The synthesis of 4-Methoxy-3-methylcinnoline is achieved through a two-step process. The

first step involves the diazotization of 2-amino-5-methoxyacetophenone, which then undergoes

intramolecular cyclization to form 6-methoxy-3-methylcinnolin-4-ol. The subsequent step is the

methylation of the hydroxyl group to yield the final product, 4-Methoxy-3-methylcinnoline.
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2-amino-5-methoxyacetophenone 6-methoxy-3-methylcinnolin-4-ol

1. NaNO2, HCl
2. Heat 4-Methoxy-3-methylcinnolineMethylating Agent (e.g., DMS, MeI)

Step 1: Cinnoline Ring Formation Step 2: O-Methylation

Start: 2-amino-5-methoxyacetophenone

Diazotization
(NaNO2, HCl, 0-5°C)

Intramolecular Cyclization
(Heating)

Intermediate: 6-methoxy-3-methylcinnolin-4-ol

Intermediate: 6-methoxy-3-methylcinnolin-4-ol

Deprotonation
(Base: K2CO3 or NaH)

Nucleophilic Substitution
(Methylating Agent)

Product: 4-Methoxy-3-methylcinnoline

Click to download full resolution via product page

To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis of 4-
Methoxy-3-methylcinnoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15492013#synthesis-pathways-for-4-methoxy-3-
methylcinnoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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